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Compound Name: Ethyl glycolate

Cat. No.: B046733 Get Quote

An In-depth Technical Guide to Ethyl Glycolate: Structure, Properties, and Applications

Abstract
Ethyl glycolate (CAS No. 623-50-7), the ethyl ester of glycolic acid, is a versatile organic

compound with the chemical formula C4H8O3.[1][2][3][4] Characterized by its hydroxyl and

ester functional groups, it serves as a crucial intermediate and building block in the synthesis of

a wide array of chemical products.[1][5] This technical guide provides a comprehensive

overview of ethyl glycolate, detailing its chemical structure, physical and chemical properties,

synthesis protocols, and significant applications in the pharmaceutical, agrochemical, and

polymer industries. The document is intended for researchers, scientists, and professionals in

drug development and chemical synthesis.

Chemical Structure and Identification
Ethyl glycolate, also known as ethyl 2-hydroxyacetate, is a simple yet functionally important

molecule.[1][4] Its structure consists of a two-carbon glycolic acid backbone with an ethyl group

attached to the carboxylic acid via an ester linkage.

Molecular Formula: C4H8O3[2][4][6][7]

Molecular Weight: 104.10 g/mol [2][4]

IUPAC Name: ethyl 2-hydroxyacetate[1]
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CAS Number: 623-50-7[1][4][6][7]

Synonyms: Ethyl hydroxyacetate, Glycolic acid ethyl ester[3][6]

InChI Key: ZANNOFHADGWOLI-UHFFFAOYSA-N[1][3][6]

SMILES: CCOC(=O)CO[3][8][9]

Physicochemical Properties
Ethyl glycolate is a clear, colorless liquid with a characteristic mild, sweet, and ethereal odor.

[3][6][10] Its physical and chemical properties are summarized in the tables below.

Table 1: Physical Properties of Ethyl Glycolate
Property Value Reference

Boiling Point 158-159 °C [6][10][11][12]

Melting Point >300 °C (decomposes) [6][11][12]

Density 1.1 g/mL at 25 °C [6][11][12]

Refractive Index (n20/D) 1.419 [6][11][12]

Flash Point 143 °F (61.7 °C) [6][10]

Vapor Pressure 1.39 hPa at 20°C (est.) [8]

Table 2: Solubility of Ethyl Glycolate
Solvent Solubility Reference

Water Very soluble [6][11][12]

Alcohols Very soluble [6][11][12]

Acetone Very soluble [6][11][12]

Acetates Very soluble [6][11][12]

Ethyl Ether Slightly soluble [6][11][12]

Hydrocarbon Solvents Sparingly soluble [6][11][12]
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Chemical Reactivity and Pathways
Ethyl glycolate's reactivity is dictated by its two functional groups: the hydroxyl group and the

ester group. It can undergo various transformations, making it a versatile synthetic

intermediate.[5] Key reactions include hydrolysis, transesterification, and polymerization.[1][10]

Key Chemical Reactions

Ethyl Glycolate
(HOCH₂CO₂Et)

Glycolic Acid + Ethanol

Hydrolysis
(H₂O, H⁺/OH⁻)

Higher Glycolate Esters
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(>50°C)
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Catalytic Hydrogenation
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Caption: Key chemical transformations of ethyl glycolate.

In biological systems, ethyl glycolate is metabolized to glycolate (glycolic acid).[1] This can

then enter metabolic pathways, such as the one involving glycolate oxidase, which is relevant

in the context of ethylene glycol metabolism and toxicity.[1]

Experimental Protocols
Synthesis of Ethyl Glycolate via Fischer Esterification
This protocol describes the common laboratory-scale synthesis of ethyl glycolate from glycolic

acid and ethanol.[1][10]

Objective: To synthesize ethyl glycolate through the acid-catalyzed esterification of glycolic

acid.
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Materials:

Glycolic acid

Absolute ethanol (excess)

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Distillation apparatus

Reflux condenser

Separatory funnel

Procedure:

In a round-bottom flask, dissolve glycolic acid in an excess of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the

flask in an ice bath.

Attach a reflux condenser and heat the mixture to reflux for several hours to drive the

reaction to completion.[1]

After cooling, neutralize the excess acid by washing the reaction mixture with a saturated

sodium bicarbonate solution in a separatory funnel.

Separate the organic layer and wash it with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and purify the resulting crude ethyl glycolate by fractional distillation.

[1] Collect the fraction boiling at 158-159 °C.
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Caption: Workflow for the synthesis of ethyl glycolate.

Hydrolysis of Ethyl Glycolate
This protocol outlines the procedure for hydrolyzing ethyl glycolate back to its constituent acid

and alcohol.[1][10]

Objective: To hydrolyze ethyl glycolate to glycolic acid and ethanol.

Materials:
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Ethyl glycolate

Aqueous solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH)

Heating mantle

Condenser

Procedure:

Place ethyl glycolate in a round-bottom flask.

Add an aqueous solution of either a strong acid or a strong base.

Attach a condenser and heat the mixture under reflux for 1-2 hours.

Cool the reaction mixture.

If acid-catalyzed, the products (glycolic acid and ethanol) are in the solution.

If base-catalyzed (saponification), the sodium salt of glycolic acid is formed. Acidify the

mixture to protonate the carboxylate and obtain glycolic acid.

The products can be separated and purified using appropriate techniques like distillation or

crystallization.

Applications in Research and Drug Development
Ethyl glycolate is a pivotal starting material and intermediate in organic synthesis.[1][6] Its

bifunctional nature allows it to be a versatile building block for more complex molecules.
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Caption: Role of ethyl glycolate as a versatile chemical intermediate.

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various pharmaceutical

compounds and complex, pharmacologically active molecules.[1][13] Its structure is

incorporated into drug candidates, making it vital for drug discovery and development

processes.[13]

Agrochemicals: In the agrochemical industry, ethyl glycolate serves as an intermediate for

producing herbicides and pesticides.[1] It can also act as a solvent in certain formulations.[1]

Polymer Chemistry: Ethyl glycolate is used in the enzymatic polycondensation of α-hydroxy

acids to create biodegradable plastics.[1] It is also a substrate for synthesizing copolymers

with desirable properties for biomedical applications like drug delivery systems and tissue

engineering.[1]

Solvents and Other Uses: Due to its ability to dissolve a wide range of substances, it is used

as a specialty solvent in paints, coatings, and inks.[3][10]

Safety and Handling
Ethyl glycolate is a combustible liquid and can cause skin, eye, and respiratory tract irritation.

[6][11][14] Proper safety precautions are mandatory when handling this chemical.
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Handling: Use in a well-ventilated area.[15] Avoid contact with skin, eyes, and clothing by

wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[15][16] Keep away from heat, sparks, and open flames.[14][16]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[14][15][16]

First Aid:

Skin Contact: Wash off immediately with soap and plenty of water.[14][15]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[14][15]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[15]

Ingestion: Do NOT induce vomiting. Rinse mouth and drink plenty of water.[15]

In all cases of exposure, seek immediate medical attention.[15]

Conclusion
Ethyl glycolate is a chemical compound of significant industrial and research importance. Its

straightforward structure, combined with the dual reactivity of its hydroxyl and ester groups,

makes it an indispensable building block for a diverse range of products. A thorough

understanding of its properties, synthesis, and reactivity is essential for professionals

leveraging this compound in pharmaceuticals, agrochemicals, and material science. Adherence

to strict safety protocols is crucial to ensure its safe handling and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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